3-(2,5-dimethylphenyl)-1H-pyrazole-5-carboxylic acid

• IUPAC Name: 3-(2,5-dimethylphenyl)-1H-pyrazole-5-carboxylic acid
• InChI: InChI=1S/C12H12N2O2/c1-7-3-4-8(2)9(5-7)10-6-11(12(15)16)14-13-10/h3-6H,1-2H3,(H,13,14)(H,15,16)
• InChI Key: IWGBODCKAGBEOR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)C2=NNC(=C2)C(=O)O
• Molecular Formula: C12H12N2O2
• Molecular Weight: 216.24 g/mol

Description

3-(2,5-Dimethylphenyl)-1H-pyrazole-5-carboxylic acid (3-DMPPCA) is an organic compound that has a wide range of applications in scientific research and laboratory experiments. The compound is a derivative of pyrazole, a five-membered heterocyclic ring with two nitrogen atoms. It is used as a building block in organic synthesis, and is a key intermediate in the production of a variety of pharmaceuticals and other compounds. 3-DMPPCA has also been used in a variety of biochemical and physiological studies, including studies of its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.

Scientific Research Applications

Synthesis and Characterization

• Functionalization Reactions : Research has explored the functionalization reactions of pyrazole-3-carboxylic acid derivatives, showing conversions into various compounds like carboxamides and carboxylates through reactions with different agents (Yıldırım, Kandemirli, & Demir, 2005); (Kasımoğulları & Arslan, 2010).
• Crystal Structure Analysis : Studies have focused on determining the crystal structure of various pyrazole-3-carboxylic acid compounds, providing insights into their molecular configuration and hydrogen bonding patterns (Kumarasinghe, Hruby, & Nichol, 2009).

Chemical Synthesis Methods

• Synthesis Techniques : There's significant research into developing efficient synthesis methods for pyrazole derivatives, including annulation methods and cyclocondensation reactions (Naveen et al., 2021).
• Chemical Reactions : Studies have detailed various chemical reactions involving pyrazole-3-carboxylic acid derivatives, including reactions with hydroxylamines, carbazates, and aminophenols, leading to the formation of novel compounds (Korkusuz & Yıldırım, 2010).

Molecular and Theoretical Analysis

• Experimental and Theoretical Investigations : Research combining experimental and theoretical approaches has been conducted to understand the properties and reactions of pyrazole-3-carboxylic acid derivatives, including NMR and FT-IR spectroscopy, and density functional theory calculations (Viveka et al., 2016).
• Quantum Chemical Calculations : Some studies have employed quantum chemical methods to explore the molecular geometry and reaction mechanisms of these compounds (Yıldırım, Kandemirli, & Akçamur, 2005).

Application in Material Science

• Heterocyclic Dyes : Pyrazole-3-carboxylic acid derivatives have been used in the synthesis of heterocyclic dyes, showcasing their potential application in material science and industry (Tao et al., 2019).

Catalysis

• Catalytic Applications : Research has explored the use of pyrazole derivatives in catalysis, demonstrating their effectiveness in synthesizing various compounds under mild and green conditions (Zolfigol, Ayazi-Nasrabadi, & Baghery, 2015).